Cas no 2228484-43-1 (1-methyl-2-(oxan-3-yl)piperazine)
1-methyl-2-(oxan-3-yl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-2-(oxan-3-yl)piperazine
- EN300-1784539
- 2228484-43-1
-
- Inchi: 1S/C10H20N2O/c1-12-5-4-11-7-10(12)9-3-2-6-13-8-9/h9-11H,2-8H2,1H3
- InChI Key: QPFYGDJPQJSNGF-UHFFFAOYSA-N
- SMILES: O1CCCC(C1)C1CNCCN1C
Computed Properties
- Exact Mass: 184.157563266g/mol
- Monoisotopic Mass: 184.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 24.5Ų
1-methyl-2-(oxan-3-yl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1784539-1g |
1-methyl-2-(oxan-3-yl)piperazine |
2228484-43-1 | 1g |
$1172.0 | 2023-09-19 | ||
| Enamine | EN300-1784539-5g |
1-methyl-2-(oxan-3-yl)piperazine |
2228484-43-1 | 5g |
$3396.0 | 2023-09-19 | ||
| Enamine | EN300-1784539-10g |
1-methyl-2-(oxan-3-yl)piperazine |
2228484-43-1 | 10g |
$5037.0 | 2023-09-19 | ||
| Enamine | EN300-1784539-0.05g |
1-methyl-2-(oxan-3-yl)piperazine |
2228484-43-1 | 0.05g |
$983.0 | 2023-09-19 | ||
| Enamine | EN300-1784539-0.1g |
1-methyl-2-(oxan-3-yl)piperazine |
2228484-43-1 | 0.1g |
$1031.0 | 2023-09-19 | ||
| Enamine | EN300-1784539-0.25g |
1-methyl-2-(oxan-3-yl)piperazine |
2228484-43-1 | 0.25g |
$1078.0 | 2023-09-19 | ||
| Enamine | EN300-1784539-0.5g |
1-methyl-2-(oxan-3-yl)piperazine |
2228484-43-1 | 0.5g |
$1124.0 | 2023-09-19 | ||
| Enamine | EN300-1784539-1.0g |
1-methyl-2-(oxan-3-yl)piperazine |
2228484-43-1 | 1g |
$1172.0 | 2023-05-23 | ||
| Enamine | EN300-1784539-2.5g |
1-methyl-2-(oxan-3-yl)piperazine |
2228484-43-1 | 2.5g |
$2295.0 | 2023-09-19 | ||
| Enamine | EN300-1784539-5.0g |
1-methyl-2-(oxan-3-yl)piperazine |
2228484-43-1 | 5g |
$3396.0 | 2023-05-23 |
1-methyl-2-(oxan-3-yl)piperazine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 1-methyl-2-(oxan-3-yl)piperazine
Introduction to 1-methyl-2-(oxan-3-yl)piperazine (CAS No. 2228484-43-1) and Its Emerging Applications in Chemical Biology
The compound 1-methyl-2-(oxan-3-yl)piperazine, identified by the CAS number 2228484-43-1, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The presence of both piperazine and oxane moieties in its molecular framework endows it with distinct pharmacokinetic and pharmacodynamic characteristics, making it a valuable scaffold for drug discovery initiatives.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structural motif, featuring a methyl-substituted piperazine ring linked to an oxane ring, has been found to enhance binding affinity to various biological targets. This has opened up avenues for exploring its utility in developing treatments for neurological disorders, infectious diseases, and inflammatory conditions. The oxan-3-yl group, in particular, contributes to the molecule's solubility and metabolic stability, which are critical factors in drug formulation.
In the context of medicinal chemistry, 1-methyl-2-(oxan-3-yl)piperazine has been utilized as a building block for designing small-molecule inhibitors. Researchers have demonstrated its efficacy in modulating enzyme activity and receptor interactions, which are pivotal in disease pathogenesis. For instance, preliminary investigations suggest that derivatives of this compound exhibit potent inhibitory effects on enzymes involved in neurotransmitter synthesis and degradation. This capability positions 1-methyl-2-(oxan-3-yl)piperazine as a promising candidate for further development into therapeutic agents.
The synthesis of 1-methyl-2-(oxan-3-yl)piperazine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to optimize its production. These techniques not only enhance efficiency but also minimize unwanted byproducts, thereby improving the overall quality of the final product. The growing interest in green chemistry principles has further driven the development of sustainable synthetic routes for this compound.
From a pharmacological perspective, the biological activity of 1-methyl-2-(oxan-3-yl)piperazine has been extensively evaluated through in vitro and in vivo studies. These experiments have revealed its potential as an antagonist or agonist at various receptors, including those mediating pain perception, mood regulation, and immune responses. The compound's ability to interact with multiple targets underscores its versatility as a pharmacological tool. Moreover, its favorable pharmacokinetic profile, characterized by moderate bioavailability and rapid clearance, suggests that it may be suitable for oral administration.
One of the most compelling aspects of 1-methyl-2-(oxan-3-yl)piperazine is its role in fostering innovation within drug discovery pipelines. By serving as a versatile scaffold, it enables chemists to explore diverse chemical modifications that can fine-tune its biological effects. This flexibility has led to the identification of several novel analogs with enhanced potency and selectivity. Such derivatives hold promise for addressing unmet medical needs across various therapeutic domains.
The future prospects of 1-methyl-2-(oxan-3-yl)piperazine are further illuminated by emerging research trends in chemical biology. The integration of computational modeling and high-throughput screening technologies has accelerated the identification of promising drug candidates like this one. These advancements allow researchers to predict molecular interactions with unprecedented accuracy, thereby reducing the time and cost associated with traditional drug development processes.
In conclusion, 1-methyl-2-(oxan-3-yl)piperazine (CAS No. 2228484-43-1) stands out as a pivotal compound in modern pharmaceutical research due to its unique structural features and broad spectrum of biological activities. Its synthesis, pharmacological properties, and potential applications underscore its significance as a tool for developing next-generation therapeutics. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly vital role in addressing complex diseases worldwide.
2228484-43-1 (1-methyl-2-(oxan-3-yl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)